Cas no 33974-26-4 (3-(pyridin-4-yl)-1H-pyrazole-5-carbohydrazide)

• Product Name: 3-(pyridin-4-yl)-1H-pyrazole-5-carbohydrazide
• CAS No: 33974-26-4
• MF: C₉H₉N₅O
• MW: 203.200660467148
• CID: 4649054
• Update Time: 2025-06-08

3-(pyridin-4-yl)-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridin-4-yl-1H-pyrazole-5-carbohydrazide
• 3-(pyridin-4-yl)-1H-pyrazole-5-carbohydrazide

• Inchi： 1S/C9H9N5O/c10-12-9(15)8-5-7(13-14-8)6-1-3-11-4-2-6/h1-5H,10H2,(H,12,15)(H,13,14)
• InChI Key： IPHHBFKFTWYYAB-UHFFFAOYSA-N
• SMILES： C1(NN=C(C2C=CN=CC=2)C=1)C(=O)NN

Additional information on 3-(pyridin-4-yl)-1H-pyrazole-5-carbohydrazide

Introduction to 3-(pyridin-4-yl)-1H-pyrazole-5-carbohydrazide (CAS No. 33974-26-4)

3-(pyridin-4-yl)-1H-pyrazole-5-carbohydrazide (CAS No. 33974-26-4) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and potential biological activities. This compound belongs to the pyrazole class, which is well-documented for its role in medicinal chemistry as a scaffold for various therapeutic agents. The presence of a pyridine moiety at the 4-position and a carbohydrazide functional group at the 5-position of the pyrazole ring introduces unique reactivity and binding capabilities, making it a promising candidate for further exploration in drug discovery.

The chemical structure of 3-(pyridin-4-yl)-1H-pyrazole-5-carbohydrazide can be described as a fused system consisting of a pyridine ring linked to a pyrazole ring, with a carbohydrazide group attached to one of the nitrogen atoms of the pyrazole ring. This arrangement allows for multiple interaction points with biological targets, including enzymes and receptors, which is crucial for developing effective pharmacological agents. The compound’s molecular formula is C₈H₈N₆, reflecting its composition of carbon, hydrogen, and nitrogen atoms.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-(pyridin-4-yl)-1H-pyrazole-5-carbohydrazide and related derivatives. The pyridine ring is known to enhance binding affinity due to its ability to form hydrogen bonds and π-stacking interactions with biological targets. Additionally, the carbohydrazide group is a versatile pharmacophore that can participate in various chemical reactions, including hydrolysis and condensation reactions, which can be exploited for drug design purposes.

One of the most compelling aspects of 3-(pyridin-4-yl)-1H-pyrazole-5-carbohydrazide is its potential as an intermediate in the synthesis of more complex pharmacological entities. Researchers have utilized this compound to develop novel inhibitors targeting various disease-related pathways. For instance, derivatives of this scaffold have shown promise in inhibiting kinases, which are overexpressed in many cancers and inflammatory diseases. The ability to modify different parts of the molecule allows for fine-tuning of biological activity, making it a valuable tool in medicinal chemistry.

Recent studies have highlighted the importance of 3-(pyridin-4-yl)-1H-pyrazole-5-carbohydrazide in developing treatments for neurological disorders. The structural features of this compound make it an attractive candidate for interacting with neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression and Parkinson’s disease. By leveraging computational modeling and high-throughput screening techniques, researchers have identified several derivatives with enhanced binding affinity and selectivity for these targets.

The synthesis of 3-(pyridin-4-yl)-1H-pyrazole-5-carbohydrazide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted pyridine derivatives and hydrazine hydrate, followed by cyclization steps to form the pyrazole ring. The introduction of the carbohydrazide group typically involves reaction with phosgene or its equivalents under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, facilitating further exploration of this compound’s therapeutic potential.

In conclusion, 3-(pyridin-4-yl)-1H-pyrazole-5-carbohydrazide (CAS No. 33974-26-4) represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities. Its role as a versatile scaffold for drug discovery continues to inspire new investigations into its applications in treating various diseases. As research progresses, it is expected that more derivatives will be developed, offering novel therapeutic solutions with improved efficacy and safety profiles.